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Compound of Interest

Compound Name: Bucharaine

Cat. No.: B000069 Get Quote

Essential Safety and Handling Guide for
Bupivacaine
Disclaimer: The following information pertains to Bupivacaine. The term "Bucharaine" is not a

recognized chemical compound; this guide has been developed under the assumption that it

was a misspelling of Bupivacaine. It is critical to confirm the identity of any chemical before

handling.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bupivacaine. Adherence to these

protocols is crucial for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
Bupivacaine hydrochloride is classified under the Globally Harmonized System (GHS) as a

substance with significant hazards. It is crucial to handle this compound with care due to its

acute toxicity. Key hazard statements include:

H300: Fatal if swallowed.[1]

H310: Fatal in contact with skin.[1]

H330: Fatal if inhaled.[1][2]
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The signal word for Bupivacaine hydrochloride is typically 'Danger'.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling Bupivacaine, a comprehensive approach

combining engineering controls and personal protective equipment is mandatory.

Engineering Controls:

Operations involving Bupivacaine powder should be conducted within a chemical fume hood

or other ventilated enclosure to minimize airborne exposure.[1]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves such as nitrile or neoprene are required.[1] If you have a

latex sensitivity, use nitrile or other non-latex synthetic gloves.[3]

Eye Protection: Safety goggles with side shields or a full-face shield are necessary to

prevent eye contact.[1]

Protective Clothing: A lab coat or a chemically resistant apron should be worn to protect skin

and clothing.[1]

Respiratory Protection: In situations where engineering controls are insufficient or when

there is a potential for dust generation, a NIOSH-approved respirator (e.g., N95 or higher)

must be used.[1]

Safe Handling and Storage
Proper handling and storage are vital to maintain the integrity of Bupivacaine and prevent

accidental exposure.

Handling Procedures:

Avoid direct contact with skin and eyes.[4]

Prevent the generation and accumulation of dust.[4]
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Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][2]

Storage Conditions:

Keep containers tightly closed to prevent contamination and moisture absorption.[1]

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[1]

Long-term storage under refrigeration (e.g., 2-8°C) is often recommended.[1]

Avoid storing with strong oxidizing agents.[1]

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for Bupivacaine

hydrochloride.

Jurisdiction Type of Limit Value

COM LTEL 8hr TWA 0.1 mg/m³

COM STEL 15min 1 mg/m³

Data sourced from AstraZeneca Australia Safety Data Sheet.[4]

Experimental Workflow for Handling Bupivacaine
The following diagram outlines the standard workflow for handling Bupivacaine in a laboratory

setting.

Bupivacaine Handling Workflow

Spill and Exposure Management
In the event of a spill or exposure, immediate action is critical.

Spill Management:

Cordon off the affected area.
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Wear appropriate PPE.

Use absorbent materials to clean up the spill.

Dispose of contaminated materials as hazardous waste in accordance with local regulations.

[1]

Exposure Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Eye Contact: Flush with water for at least 15 minutes and seek medical attention.[1]

Inhalation: Move to fresh air and seek immediate medical attention.[1]

Ingestion: Seek immediate medical attention.[1]

Disposal Plan
Expired or waste Bupivacaine must be disposed of carefully, following all applicable DEA, EPA,

and FDA regulations.

Do not dispose of Bupivacaine by flushing it down the toilet or discarding it in the trash.[3]

If possible, return the pharmaceutical to the manufacturer for proper disposal.[3]

Alternatively, the waste should be labeled, securely packaged, and transported by a state-

licensed medical waste contractor for disposal.[3]

Disposal should always be in accordance with local, state, or national legislation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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